2-{[4-ethyl-5-(4-ethyl-5-methyl-3-thienyl)-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-[[4-ethyl-5-(4-ethyl-5-methylthiophen-3-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C16H19N5OS3/c1-4-11-10(3)24-8-12(11)14-19-20-16(21(14)5-2)25-9-13(22)18-15-17-6-7-23-15/h6-8H,4-5,9H2,1-3H3,(H,17,18,22)
• InChI Key: IPSKNTSMIBMHDT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC=C1C2=NN=C(N2CC)SCC(=O)NC3=NC=CS3)C
• Molecular Formula: C16H19N5OS3
• Molecular Weight: 393.6 g/mol

Description

2-{[4-ethyl-5-(4-ethyl-5-methyl-3-thienyl)-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylacetamide is a useful research compound. Its molecular formula is C16H19N5OS3 and its molecular weight is 393.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 393.07517377 g/mol and the complexity rating of the compound is 458. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Applications

This compound, due to its structural complexity, is likely involved in research focused on synthesizing novel heterocycles incorporating various moiety, such as thiadiazole, to explore their biological applications. Compounds with a similar structural framework have been synthesized and assessed for their potential as antimicrobial and insecticidal agents, highlighting the significance of heterocyclic chemistry in developing new therapeutic agents.

• Insecticidal Assessment : Research conducted by Fadda et al. (2017) delves into the synthesis of innovative heterocycles, incorporating a thiadiazole moiety, to evaluate their insecticidal efficacy against Spodoptera littoralis, a common agricultural pest. This study exemplifies the application of similar compounds in agriculture for pest control measures (Fadda et al., 2017).

• Antimicrobial Effects : The antimicrobial activities of novel thiazole derivatives, closely related in structure to the compound of interest, have been examined against a range of pathogens, including Gram-positive and Gram-negative bacteria, as well as various fungi species. This research indicates the potential of such compounds in developing new antimicrobial agents (Cankiliç & Yurttaş, 2017).

• Antitumor Activity : A study by Albratty et al. (2017) explores the antitumor activity of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, which showcases the application of complex heterocycles in cancer research. Some synthesized compounds demonstrated promising inhibitory effects on various cancer cell lines, highlighting the potential of these molecules in oncology research (Albratty et al., 2017).

• Antimicrobial Agents Development : Baviskar et al. (2013) synthesized new thiazolidin-4-one derivatives to evaluate their potential as antimicrobial agents. This study further emphasizes the importance of synthesizing novel compounds to combat microbial resistance and develop more effective antimicrobial therapies (Baviskar et al., 2013).